(2-Acetyl-1,2,3,4-tetrahydroisoquinolin-1-yl)acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(2-Acetyl-1,2,3,4-tetrahydroisoquinolin-1-yl)acetic acid” is a chemical compound with the molecular formula C13H15NO3 . It is used for proteomics research .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H15NO3/c1-9(15)14-7-6-10-4-2-3-5-11(10)12(14)8-13(16)17/h2-5,12H,6-8H2,1H3,(H,16,17) . This indicates the presence of an acetyl group and a tetrahydroisoquinoline group in the molecule.Physical And Chemical Properties Analysis
This compound has a molecular weight of 233.27 . It is a powder at room temperature . The melting point is 165-166°C .Scientific Research Applications
Redox-Annulations and Chemical Transformations
Redox-Annulation Processes : Amines like 1,2,3,4-tetrahydroisoquinoline, a relative of (2-Acetyl-1,2,3,4-tetrahydroisoquinolin-1-yl)acetic acid, undergo redox-neutral annulations with electron-deficient aldehydes, and acetic acid acts as the sole promoter. This process involves dual C-H functionalization, highlighting potential applications in synthetic chemistry (Paul, Adili, & Seidel, 2019).
Synthesis of Carbon-11 and Fluorine-18 Labeled Derivatives : Derivatives of 1,2,3,4-tetrahydroisoquinoline have been designed and synthesized as potential positron emission tomography ligands to image brain diseases, demonstrating applications in medical imaging and diagnostics (Gao, Kong, Clearfield, & Zheng, 2006).
Synthesis and Molecular Design
- Novel Synthesis of Oxazoles : Research has developed a new efficient method for preparing 2-(1,2,3,4-tetrahydroisoquinolin-1-yl)oxazoles. This involves a one-pot reaction that could be significant for creating complex molecules in pharmaceuticals or materials science (Sun, Zhao, & Ding, 2019).
Biological and Medicinal Applications
Antagonists for Bradykinin-1 Receptors : Novel B(1) antagonist cores utilizing 1,2,3,4-tetrahydroisoquinolin-1-ylacetic acid derivatives have shown significant activity in binding tests and functional assays, indicating potential in therapeutic applications (Huszár et al., 2008).
Anti-Thrombotic and Vasodilative Compounds : Synthesized 2-substituted (S)-2-(3,3-dimethyl-1-oxo-10,10a-dihydroimidazo[1,5-b]isoquinolin-2(1H,3H,5H)-yl)acetic acids showed promising anti-thrombotic activity and mild vasorelaxation, useful for cardiovascular therapies (Wang et al., 2011).
Safety And Hazards
The compound has been classified with the GHS07 pictogram, indicating that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and washing thoroughly after handling .
properties
IUPAC Name |
2-(2-acetyl-3,4-dihydro-1H-isoquinolin-1-yl)acetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO3/c1-9(15)14-7-6-10-4-2-3-5-11(10)12(14)8-13(16)17/h2-5,12H,6-8H2,1H3,(H,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZBDYCNMWXWQNV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC2=CC=CC=C2C1CC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80377888 |
Source
|
Record name | (2-Acetyl-1,2,3,4-tetrahydroisoquinolin-1-yl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80377888 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
32.7 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24795147 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
(2-Acetyl-1,2,3,4-tetrahydroisoquinolin-1-yl)acetic acid | |
CAS RN |
53921-74-7 |
Source
|
Record name | (2-Acetyl-1,2,3,4-tetrahydroisoquinolin-1-yl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80377888 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.